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Compound of Interest

Compound Name: Mannose-1,6-bisphosphate

Cat. No.: B095564 Get Quote

Technical Support Center: Mannose-1,6-
bisphosphate
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for handling and storing solid Mannose-1,6-bisphosphate. Given the limited

availability of specific stability and handling data for Mannose-1,6-bisphosphate, some

recommendations are based on best practices for the closely related and more extensively

studied compound, D-Mannose-6-phosphate, as well as general guidelines for handling solid

biochemicals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended procedure for storing solid Mannose-1,6-bisphosphate?

A: Upon receipt, solid Mannose-1,6-bisphosphate should be stored in a tightly sealed

container in a dry, cool, and well-ventilated place.[1] For long-term stability, storage at -20°C is

recommended, which is a common practice for similar phosphorylated sugars like D-Mannose-

6-phosphate.[2] One supplier of a mannose-6-phosphate standard states that the product is

stable for at least 5 years when stored at -20°C as a dry solid.[3]

Q2: How should I handle solid Mannose-1,6-bisphosphate in the laboratory?
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A: When handling solid Mannose-1,6-bisphosphate, it is important to avoid dust formation.[1]

Use personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[4]

Handling should be performed in a well-ventilated area or in a fume hood.[4] Avoid contact with

skin, eyes, and clothing.

Q3: How do I reconstitute solid Mannose-1,6-bisphosphate?

A: To reconstitute, allow the vial to reach room temperature before opening to prevent

condensation. Add the desired volume of a suitable solvent, such as sterile, nuclease-free

water or a buffer (e.g., PBS, pH 7.2). Gently vortex or pipette to mix until the solid is completely

dissolved. For D-Mannose-6-phosphate, a solubility of up to 50 mg/mL in water has been

reported.

Q4: How stable are solutions of Mannose-1,6-bisphosphate?

A: There is limited specific data on the stability of Mannose-1,6-bisphosphate solutions. For

the related compound D-mannose, it is not recommended to store aqueous solutions for more

than one day.[5] For phosphorylated sugars, it is best practice to prepare solutions fresh for

each experiment. If storage is necessary, it should be for a short duration at 2-8°C or for longer

periods at -20°C or below. Avoid repeated freeze-thaw cycles.

Q5: What are the known incompatibilities of Mannose-1,6-bisphosphate?

A: While specific incompatibility data for Mannose-1,6-bisphosphate is not readily available, it

is prudent to avoid strong oxidizing agents, which are generally incompatible with organic

compounds.

Data Presentation
Table 1: Summary of Physicochemical and Storage Data for Mannose Phosphates
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Property
Mannose-1,6-
bisphosphate

D-Mannose-6-
phosphate

D-(+)-Mannose

CAS Number 19504-70-2[1]
33068-18-7 (disodium

salt hydrate)
3458-28-4

Molecular Formula C6H14O12P2[1]
C6H11Na2O9P ·

xH2O
C6H12O6[5]

Molecular Weight 340.12 g/mol [1]
304.10 g/mol

(anhydrous basis)
180.2 g/mol [5]

Appearance

Not specified (likely a

white to off-white

solid)

White to off-white

powder

White crystalline

solid[5]

Recommended

Storage

Unknown; store

according to label,

general best practice

is -20°C[1]

-20°C[2], 2-8°C -20°C[5]

Solid Stability Unknown ≥ 4 years at -20°C[2] ≥ 4 years at -20°C[5]

Solubility Not specified

50 mg/mL in water, 10

mg/mL in PBS (pH

7.2)[2]

~10 mg/mL in PBS

(pH 7.2)[5]

Solution Stability
Not specified; prepare

fresh

Not specified; prepare

fresh

Aqueous solutions not

recommended for

storage longer than

one day[5]
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Issue Possible Cause Recommended Solution

Difficulty dissolving the solid

- Insufficient solvent volume-

Inappropriate solvent- Low

temperature of the solvent

- Increase the solvent volume,

keeping in mind the desired

final concentration.- Ensure

you are using a recommended

solvent like water or a suitable

buffer.- Allow the solvent to

reach room temperature before

reconstitution. Gentle warming

may be attempted, but monitor

for any signs of degradation.

Precipitate forms in the

solution after dissolving

- Solution is supersaturated-

pH of the solution is not

optimal- Contamination

- Dilute the solution to a lower

concentration.- Check the pH

of the solution and adjust if

necessary. Most biological

buffers are suitable.- Use high-

purity solvents and sterile

techniques. Filter-sterilize the

solution if appropriate for your

application.

Inconsistent experimental

results

- Degradation of the compound

in solution- Inaccurate

concentration of the stock

solution- Improper storage of

the stock solution

- Always prepare fresh

solutions for critical

experiments.- Verify the

concentration of your stock

solution using a suitable

analytical method if possible.-

Store stock solutions in small

aliquots at -20°C or below to

avoid repeated freeze-thaw

cycles. Protect from light.

Solid appears discolored or

clumped

- Moisture absorption-

Degradation due to improper

storage

- Do not use the product if you

suspect it has been

compromised. Contact the

supplier for a replacement.-

Ensure the container is always
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tightly sealed and stored in a

desiccator if in a humid

environment.

Experimental Protocols
Protocol for Reconstitution of Solid Mannose-1,6-
bisphosphate

Equilibration: Remove the vial of solid Mannose-1,6-bisphosphate from storage (e.g.,

-20°C) and allow it to warm to room temperature for at least 20-30 minutes before opening.

This prevents atmospheric moisture from condensing inside the vial.

Solvent Preparation: Prepare the desired volume of high-purity, sterile solvent (e.g.,

nuclease-free water, PBS pH 7.2). Ensure the solvent is at room temperature.

Reconstitution: Aseptically open the vial and add the solvent to the solid. For example, to

prepare a 10 mM stock solution from 1 mg of Mannose-1,6-bisphosphate (MW: 340.12

g/mol ), add approximately 294 µL of solvent.

Dissolution: Close the vial tightly and gently vortex or invert the tube several times until the

solid is completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles.

Storage of Stock Solution: If not for immediate use, dispense the stock solution into single-

use aliquots and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Visualizations
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Experimental Workflow for Using Solid Mannose-1,6-bisphosphate
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Caption: Workflow for handling and using solid Mannose-1,6-bisphosphate.
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Troubleshooting Inconsistent Experimental Results

Investigation Steps

Corrective Actions

Inconsistent
Experimental Results

Was the solution
prepared fresh?

How was the stock
solution stored?

Yes

Prepare fresh solution
for each experiment

No

Is the solid reagent
within its expiry and

stored correctly?

Properly

Aliquot stock solution
and avoid freeze-thaw cycles

Improperly

Use a new vial of
solid reagent

No/Suspect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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